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Compound of Interest

Compound Name:
1-Methylpiperidin-3-one

hydrochloride

Cat. No.: B1354600 Get Quote

An In-Depth Technical Guide to 1-Methylpiperidin-3-one hydrochloride: Properties,

Synthesis, and Applications

Abstract
1-Methylpiperidin-3-one hydrochloride (CAS No: 41511-85-7) is a pivotal heterocyclic

building block in modern medicinal chemistry and organic synthesis. Its unique structure,

featuring a reactive ketone within a piperidine scaffold, makes it an essential intermediate for

the development of complex bioactive molecules. This guide provides a comprehensive

overview of its chemical and physical properties, outlines a representative synthetic protocol,

explores its reactivity, details its significant applications in drug discovery—particularly for

central nervous system (CNS) agents and kinase inhibitors—and establishes rigorous safety

and handling procedures. This document serves as a technical resource for researchers,

chemists, and drug development professionals leveraging this versatile compound in their

work.

Chemical Identity and Structural Framework
1-Methylpiperidin-3-one hydrochloride is the hydrochloride salt of N-methylated piperidin-3-

one. The presence of the tertiary amine and the ketone functional group dictates its chemical

behavior and utility as a synthetic precursor. The hydrochloride form enhances its stability and

solubility in aqueous media, simplifying its use in various reaction conditions.
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Caption: Chemical structure of 1-Methylpiperidin-3-one hydrochloride.

Physicochemical Properties
The physical and chemical characteristics of a compound are fundamental to its handling,

storage, and application in synthesis. The properties of 1-Methylpiperidin-3-one
hydrochloride are summarized below.

Property Value Source(s)

CAS Number 41511-85-7 [1][2][3][4]

Molecular Formula C₆H₁₂ClNO [1][2]

Molecular Weight 149.62 g/mol [1][2]

Appearance White to off-white solid [1][5]

Melting Point 111 °C [2]

Solubility
Soluble in water and some

organic solvents
[1]

Purity Typically ≥98% [6]

Odor Irritating odor [1]

Storage
2-8°C, sealed, dry, away from

light
[1][2]

Synthesis and Chemical Reactivity
The utility of 1-Methylpiperidin-3-one hydrochloride stems from its predictable reactivity,

primarily centered around the ketone functional group. It serves as an electrophilic site for

nucleophilic additions, condensations, and other carbonyl chemistries, allowing for the

extension of the molecular framework.

Representative Synthesis: Acidic Deprotection
A common and efficient method for preparing this compound involves the acidic cleavage of a

protecting group, such as a tert-butyloxycarbonyl (BOC) group, from a precursor. The BOC
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group is widely used to mask the nitrogen atom during earlier synthetic steps, and its removal

with hydrochloric acid directly yields the desired hydrochloride salt in high purity.

N-BOC-1-methylpiperidin-3-one

1-Methylpiperidin-3-one
Hydrochloride

  Ethanolic HCl / DCM
  0°C to 25°C

tert-Butanol + CO₂ (Byproducts)

Therapeutic Targets & Research Areas

1-Methylpiperidin-3-one HCl

Central Scaffold

Kinase Inhibitors
(Oncology)

CNS Agents
(Neurological Disorders) Antipsychotic Drugs Analgesics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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